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Compound of Interest

1-BOC-3-[(2-

Compound Name: hydroxyethyl)methylamino]-
azetidine

CAS No.: 178311-49-4

Cat. No.: B576276

Get Quote

\ J

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]

This compound serves as a critical intermediate for introducing a solubilizing, metabolically
stable polar motif into drug candidates. It functions as a constrained bioisostere of N-methyl-N-
(2-hydroxyethyl)amine, leveraging the azetidine ring to reduce conformational entropy and
improve ligand-target binding affinity.
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Property Specification

tert-Butyl 3-[(2-hydroxyethyl)

(methyl)amino]azetidine-1-carboxylate

IUPAC Name

1-BOC-3-(N-methyl-N-

hydroxyethylamino)azetidine

Common Name

Custom Synthesis Target (Derived from CAS

CAS Number 398489-26-4)

Molecular Formula C11H22N203

Molecular Weight 230.31 g/mol

LogP (Predicted) ;i()o.:\/(ell_i:zzﬁ:)ill)icity optimized for oral
H-Bond Donors 1 (Hydroxyl)

H-Bond Acceptors 4 (Carbonyl, 2x Tertiary Amines, Hydroxyl)
Physical State Viscous Colorless Oil (typically)

Structural Significance

The azetidine ring (4-membered nitrogen heterocycle) creates a unique vector for the side
chain compared to pyrrolidine (5-membered) or piperidine (6-membered) analogs.

o Pucker Angle: ~30°, creating a distinct spatial projection.

» Basicity Modulation: The pKa of the exocyclic amine is modulated by the electron-
withdrawing N-Boc group (and later the aryl/heteroaryl core), often resulting in improved
membrane permeability compared to more basic analogs.

Synthetic Pathway: Reductive Amination[7][10]

The most robust route to this intermediate is the reductive amination of 1-Boc-3-azetidinone
with 2-(methylamino)ethanol. This method avoids the formation of quaternary ammonium
byproducts common in direct alkylation strategies.
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Reaction Scheme (DOT Visualization)

Reaction Conditions
Solvent: 1,2-Dichloroethane (DCE)

Reductant: Sodium triacetoxyborohydride
Quench: Sat. NaHCO3

1-Boc-3-azetidinone DCE, AcOH (cat.)
(CAS 398489-26-4) RT, 30 min NaBH(OAc)3

Imine / Iminium RT, 16h (1—BOC-3-[(2-hydroxyethyI))

Intermediate methylamino]-azetidine
N-Methylethanolamine
(CAS 109-83-1)

Click to download full resolution via product page

Figure 1: One-pot reductive amination strategy for the synthesis of the target azetidine.

Detailed Experimental Protocol
Objective: Synthesize 10.0 g of 1-BOC-3-[(2-hydroxyethyl)methylamino]-azetidine.

Reagents:

1-Boc-3-azetidinone (SM1): 10.0 g (58.4 mmol)

2-(Methylamino)ethanol (SM2): 4.82 g (64.2 mmol, 1.1 equiv)

Sodium triacetoxyborohydride (STAB): 18.5 g (87.6 mmol, 1.5 equiv)

Acetic Acid (AcOH): 0.33 mL (1 mol%)

1,2-Dichloroethane (DCE): 200 mL (0.3 M concentration)
Procedure:

e Imine Formation: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve
SM1 (10.0 g) in DCE (200 mL). Add SM2 (4.82 g) followed by catalytic AcCOH. Stir at room
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temperature (20-25 °C) for 30—60 minutes under a nitrogen atmosphere.

o Why? Pre-mixing allows the equilibrium formation of the iminium ion before the reducing
agent is introduced, minimizing direct reduction of the ketone to the alcohol (1-Boc-3-
hydroxyazetidine).

e Reduction: Cool the mixture to 0 °C in an ice bath. Add STAB portion-wise over 15 minutes.

o Why? STAB is a mild reducing agent that selectively reduces imines/iminiums over
ketones/aldehydes. Portion-wise addition controls the exotherm and hydrogen gas
evolution.

o Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for
12-16 hours. Monitor by TLC (5% MeOH in DCM, stain with Ninhydrin or KMnO4) or LCMS.

e Quench & Workup:

o Quench by slow addition of saturated aqueous NaHCO3 (100 mL). Stir vigorously for 30
minutes until gas evolution ceases.

o Separate the organic layer. Extract the aqueous layer with DCM (2 x 100 mL).

o Combine organic layers, wash with brine (100 mL), dry over anhydrous Na2S0O4, filter,
and concentrate in vacuo.

 Purification: The crude oil is typically >90% pure. If necessary, purify via flash column
chromatography (SiO2, eluent: 0-10% MeOH in DCM with 1% NH4OH).

Applications in Drug Discovery[1][11][12][13][14][15]

This specific azetidine derivative is a high-value scaffold for optimizing ADME (Absorption,
Distribution, Metabolism, Excretion) properties.

Solubility Enhancement

The pendant 2-hydroxyethyl group acts as a polar "anchor,” significantly increasing aqueous
solubility compared to a simple methyl or ethyl group. This is critical for oral drugs where low
solubility limits bioavailability (BCS Class 11/1V).
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Metabolic Stability (The "Azetidine Switch")

Replacing a piperidine or pyrrolidine ring with an azetidine often reduces the rate of oxidative
metabolism (N-dealkylation). The strained ring alters the geometry of the nitrogen lone pair,
making it less accessible to Cytochrome P450 enzymes.

Kinase Inhibitor Design (JAKITYK2)

In Janus Kinase (JAK) inhibitors, the azetidine ring often serves as a linker that projects the
polar tail into the solvent-exposed region of the ATP-binding pocket.

o Example: Analogous motifs are found in next-generation JAK1/JAKS inhibitors where the
azetidine replaces the piperidine of Tofacitinib to alter selectivity profiles.

Quality Control & Analytics

To ensure the integrity of the building block before use in subsequent coupling reactions (e.qg.,
Boc-deprotection or SNAr), the following analytical criteria must be met.

QC Decision Tree (DOT Visualization)

(Crude Product)

(a1 (coci) )

Diagnostic Peaks Present?

No (Check for
Alcohol impurity)

(RELEASE for Synthesis) (Repurify/ Reprocess)
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Figure 2: Quality control workflow for validating the synthesized intermediate.

Diagnostic NMR Signals (CDCI3, 400 MHz)

e Boc Group: 0 1.44 (s, 9H).

o Azetidine Ring:
o 0 3.9-4.1 (m, 2H, C2/C4 protons).
o & 3.7-3.8 (m, 2H, C2/C4 protons).
o 0 3.2-3.3 (m, 1H, C3 methine).

» Side Chain:
o 0 2.25 (s, 3H, N-Methyl).
o §2.55 (t, 2H, N-CH2).
o & 3.60 (t, 2H, CH2-OH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

